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Compound of Interest

Compound Name: Preparyl

Cat. No.: B1222209

Disclaimer: The query for "Preparyl" did not yield specific results. Based on the search results,
it is highly probable that this is a misspelling of "Carbaryl" (CAS: 63-25-2). This guide provides
detailed disposal procedures for Carbaryl, a chemical that is harmful if swallowed or inhaled,
suspected of causing cancer, and very toxic to aquatic life.[1][2][3] Always consult your
institution's Environmental Health and Safety (EHS) office for specific local and national
regulations.

Immediate Safety and Handling Precautions

Before handling Carbaryl, it is crucial to be aware of its hazards and take appropriate safety
measures.

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety goggles or a face shield.[1]

» Body Protection: A lab coat or protective clothing is required.[1]

» Respiratory Protection: Handle in a well-ventilated area, preferably under a chemical fume
hood, to avoid inhaling dust.[2][4] If ventilation is inadequate, use a respirator.[3]

Carbaryl Hazard Summary
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The following table summarizes the key hazards associated with Carbaryl based on its Safety
Data Sheet (SDS).

Hazard Class Hazard Statement Signal Word Pictograms
o H301: Toxic if
Acute Toxicity (Oral) Danger
swallowed.[3]
Acute Toxicity H332: Harmful if ]
_ _ Warning |
(Inhalation) inhaled.[1][3]

H351: Suspected of

Carcinogenicity causing cancer.[1][2] Warning BN
[3]
Aquatic Hazard H400: Very toxic to
f _ 'y Warning TATaRT
(Acute) aquatic life.[1][2][3]

H410: Very toxic to

Aquatic Hazard
f aquatic life with long Warning TATaRT

(Chronic) )
lasting effects.[3]

Step-by-Step Disposal Procedure for Carbaryl Waste

The final disposal of Carbaryl waste must be conducted through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[5]

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing Carbaryl, including pure substance, contaminated
labware (e.g., pipette tips, vials), and solutions.

e Do not mix Carbaryl waste with non-hazardous waste to avoid unnecessary costly disposal.

[6]
Step 2: Waste Collection and Containment

e Solid Waste:
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o Collect solid Carbaryl waste, including contaminated items like gloves and paper towels, in
a clearly labeled, sealable, and chemically resistant container.[5]

o Ensure the container is kept tightly closed.[4]

e Liquid Waste:

o Use a dedicated, leak-proof, and shatter-resistant container for liquid waste containing
Carbaryl.[5]

o Do not pour Carbaryl solutions down the drain.[2][4]
Step 3: Labeling

o Clearly label the waste container with "Hazardous Waste," "Carbaryl," and any other
components of the mixture.

 Include the date of waste accumulation.[5]
Step 4: Storage
o Store Carbaryl waste in a designated satellite accumulation area within the laboratory.[5]

e The storage area should be secure and away from general laboratory traffic, heat sources,
and incompatible chemicals.[4][5]

¢ Itis recommended to use secondary containment, such as a chemical-resistant tray, to
contain potential leaks.[5]

Step 5: Disposal

» Contact your institution's EHS office to schedule a pickup for your properly labeled and
contained Carbaryl waste.[5]

o Follow all institutional procedures for hazardous waste disposal.

Spill Cleanup Procedure

In the event of a Carbaryl spill, follow these steps:
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Evacuate and Secure: Evacuate the immediate area and restrict access.
Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment: Wear appropriate PPE as described above.
Containment:

o Solid Spills: Carefully sweep or scoop up the solid material, avoiding dust generation, and
place it into the designated hazardous waste container.[2]

o Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in
the hazardous waste container.[5]

Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol or
isopropanol) followed by soap and water.[5] Collect all cleaning materials as hazardous
waste.

Reporting: Report the spill to your laboratory supervisor and EHS office.

Carbaryl Disposal Workflow
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Caption: Workflow for the proper disposal of Carbaryl waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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